Cas no 856843-87-3 (1-(2-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(2-methylbenzenesulfonyl)piperazine
• CAS No: 856843-87-3
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5229068
• PubChem ID: 54406424
• Update Time: 2025-06-08

1-(2-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2-methylphenyl)sulfonyl]-
• 1-(2-methylbenzenesulfonyl)piperazine

• Inchi： 1S/C11H16N2O2S/c1-10-4-2-3-5-11(10)16(14,15)13-8-6-12-7-9-13/h2-5,12H,6-9H2,1H3
• InChI Key： VRABMGCQXDXPFM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2C)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-methylbenzenesulfonyl)piperazine

1-(2-Methylbenzenesulfonyl)piperazine: A Comprehensive Overview

1-(2-Methylbenzenesulfonyl)piperazine (CAS No. 856843-87-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylbenzenesulfonyl piperazine, is a derivative of piperazine and features a 2-methylbenzenesulfonyl group attached to the piperazine ring. Its unique structure and chemical properties make it an important intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The chemical structure of 1-(2-Methylbenzenesulfonyl)piperazine consists of a six-membered piperazine ring with a sulfonyl group attached to one of the nitrogen atoms. The 2-methylbenzene substituent on the sulfonyl group imparts specific physicochemical properties that are crucial for its applications in drug design and synthesis. The compound is typically synthesized through the reaction of 2-methylbenzenesulfonyl chloride with piperazine, a process that is well-documented in the literature.

Recent studies have highlighted the potential of 1-(2-Methylbenzenesulfonyl)piperazine in various therapeutic areas. One notable application is its use as a scaffold for the development of novel antipsychotic agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against dopamine D₂ receptors, which are implicated in schizophrenia and other psychiatric disorders. These findings suggest that 1-(2-Methylbenzenesulfonyl)piperazine could serve as a valuable starting point for the design of more effective and selective antipsychotic drugs.

In addition to its potential in psychiatry, 1-(2-Methylbenzenesulfonyl)piperazine has also been explored for its anti-inflammatory properties. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this compound exhibit significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This property makes it an attractive candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of 1-(2-Methylbenzenesulfonyl)piperazine has also been investigated to ensure its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for drug candidates. Furthermore, its low toxicity and high solubility make it an ideal choice for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In the context of drug discovery, 1-(2-Methylbenzenesulfonyl)piperazine has been used as a building block for high-throughput screening (HTS) campaigns. Its modular structure allows for easy modification and functionalization, enabling researchers to rapidly generate large libraries of compounds for testing against various biological targets. This approach has led to the identification of several hit compounds with promising therapeutic potential.

The environmental impact of pharmaceuticals is an increasingly important consideration in drug development. Studies on the biodegradability and ecotoxicity of 1-(2-Methylbenzenesulfonyl)piperazine have shown that it is relatively stable under environmental conditions but can be effectively degraded by microbial processes. This information is crucial for ensuring that any pharmaceutical products derived from this compound do not pose significant environmental risks.

In conclusion, 1-(2-Methylbenzenesulfonyl)piperazine (CAS No. 856843-87-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutics targeting psychiatric disorders, inflammation, and other diseases. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.